Cas no 52867-58-0 (1H-Pyrazolo[5,1-c][1,4]oxazine-2,4-dione, 6,7-dihydro-)

• Product name: 1H-Pyrazolo[5,1-c][1,4]oxazine-2,4-dione, 6,7-dihydro-
• CAS No: 52867-58-0
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 937598
• PubChem ID: 45122844

1H-Pyrazolo[5,1-c][1,4]oxazine-2,4-dione, 6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[5,1-c][1,4]oxazine-2,4-dione, 6,7-dihydro-
• DB-323040
• 1H-Pyrazolo[5,1-c][1,4]oxazine-2,4-dione, 6,7-dihydro-
• 1H-Pyrazolo[5,1-c][1,4]oxazine-2,4-dione,6,7-dihydro-
• 52867-58-0
• 6,7-Dihydro-1H-pyrazolo[5,1-c][1,4]oxazine-2,4-dione

• Inchi： InChI=1S/C6H6N2O3/c9-5-3-4-6(10)11-2-1-8(4)7-5/h3H,1-2H2,(H,7,9)
• InChI Key： XMAZMUFUANBEAE-UHFFFAOYSA-N
• SMILES： C1COC(=O)C2=CC(=O)NN21

Computed Properties

• Exact Mass: 154.038
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: -0.3